Vinblastine

Chinese Name

长春碱

English Name

Vinblastine

标识符

CAS No.

865-21-4

Molecular Formula

C46H58N4O9

Molecular Weight

810.9890

Compound details reference Kuujia Chemical Encyclopedia: 865-21-4

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

64%

50/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled50

druglikeness.missing28

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

810.9000

druglikeness.valid

TPSA

205.5400

druglikeness.valid

pKa_acidic

pKa_basic

5.6000

druglikeness.valid

LogP

1.7900

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

Low

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

90.0000

druglikeness.valid

27.3000

druglikeness.valid

tissue_distribution

Extensive

druglikeness.valid

blood_brain_barrier

Low permeability

druglikeness.valid

placental_barrier

Crosses

druglikeness.valid

milk_secretion

liver_microsome_stability

3.0000

druglikeness.valid

plasma_stability

half_life

19.0000

druglikeness.valid

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

Moderate

druglikeness.valid

UGT1A1_substrate

druglikeness.valid

UGT1A3_substrate

druglikeness.valid

UGT1A4_substrate

druglikeness.valid

UGT1A6_substrate

druglikeness.valid

UGT1A9_substrate

druglikeness.valid

Ames_test

Positive

druglikeness.valid

micronucleus_test

Positive

druglikeness.valid

chromosomal_aberration

Yes

druglikeness.valid

DNA_damage

Yes

druglikeness.valid

carcinogenicity

Unknown

druglikeness.valid

LD50_oral

LD50_iv

4.0000

druglikeness.valid

hepatotoxicity

Low risk

druglikeness.valid

cardiotoxicity

Low

druglikeness.valid

nephrotoxicity

Low risk

druglikeness.valid

neurotoxicity

Yes (dose-dependent)

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

Yes

druglikeness.valid

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

Low risk

druglikeness.valid

QT_prolongation

Unknown

druglikeness.valid

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Yes (teratogenic)

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

霍奇金淋巴瘤

Hodgkin Lymphoma

Corresponding Targets:

BLM (BLM)MCL1 (MCL1)BCL2 (BCL2)

乳腺癌

Breast cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

非小细胞肺癌

Non-small cell lung cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

特发性血小板减少性紫癜

Immune Thrombocytopenic Purpura

Corresponding Targets:

TUBB (TUBB)Fcγ受体IIb (FCGR2B)

卡波西肉瘤

Kaposi Sarcoma

Corresponding Targets:

TOP2A (TOP2A)MMP9 (MMP9)NFKB1 (NFKB1)

Plant Sources

长春花

Catharanthus roseus

Vinblastine

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Vinblastine

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution83%5/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability67%2/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity86%6/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.13%1/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski25%4/16 druglikeness.fields

Risk Assessment

相关化合物